Cas no 1396860-90-4 (8-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane)

• Product Name: 8-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane
• CAS No: 1396860-90-4
• MF: C₁₈H₂₀FN₃O₂S
• MW: 361.433706283569
• CID: 5401608
• Update Time: 2025-08-01

8-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• [5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)methanone
• 8-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane

• Inchi： 1S/C18H20FN3O2S/c1-21-16(12-15(20-21)13-2-4-14(19)5-3-13)17(23)22-8-6-18(7-9-22)24-10-11-25-18/h2-5,12H,6-11H2,1H3
• InChI Key： VVSVEJCDLZOCSL-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2=CC=C(F)C=C2)=NN1C)(N1CCC2(OCCS2)CC1)=O

Additional information on 8-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane

8-[3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane: A Comprehensive Overview

The compound 8-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane, identified by the CAS number 1396860-90-4, represents a unique chemical entity with a complex structure and diverse potential applications. This compound is characterized by its spirocyclic framework, which combines a 1,3-dioxane ring and a thiane ring, connected via an azaspiro system. The presence of the pyrazole moiety further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and materials science due to their ability to adopt rigid conformations and exhibit unique electronic properties. The integration of the pyrazole group, which is known for its aromaticity and potential for hydrogen bonding, adds another layer of functionality to this compound. This makes it a promising candidate for applications in fields such as pharmacology, agrochemicals, and advanced materials.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The spirocyclic core provides a rigid scaffold that can be further functionalized to target specific biological pathways or molecular interactions. For instance, the pyrazole moiety can be modified to enhance bioavailability or improve binding affinity to specific receptors.

Moreover, the presence of the 4-fluorophenyl group introduces additional electronic effects that can influence the compound's reactivity and selectivity in various chemical reactions. This feature is particularly valuable in catalytic processes where precise control over reaction pathways is essential.

From a synthetic perspective, the construction of such a complex molecule requires advanced techniques such as multi-component reactions or convergent synthesis strategies. The development of efficient synthetic routes for this compound has been an active area of research, driven by its potential applications in diverse industries.

In conclusion, 8-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-1-oxa-4-thia-8-azaspiro[4.5]decane stands out as a versatile chemical entity with significant potential across multiple domains. Its intricate structure and functional groups make it a valuable tool for researchers seeking innovative solutions in chemistry and related fields.